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Compound of Interest

Compound Name: 2,5-Dibromo-3-decylthiophene

Cat. No.: B136808

An In-depth Technical Guide to 2,5-Dibromo-3-
decylthiophene

This technical guide provides a concise overview of the chemical and physical properties of
2,5-Dibromo-3-decylthiophene, a halogenated thiophene derivative. The information is
targeted towards researchers, scientists, and professionals in the field of drug development
and material science who may utilize this compound in their work.

Core Chemical Data

2,5-Dibromo-3-decylthiophene is identified by the Chemical Abstracts Service (CAS) number
158956-23-1.[1] Its molecular formula is C14H22Br2S, and it has a molecular weight of 382.2
g/mol .[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2,5-Dibromo-3-decylthiophene.
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Property Value Reference
CAS Number 158956-23-1 [1]
Molecular Formula C14H22Br2S [1]
Molecular Weight 382.2 g/mol [1]
IUPAC Name 2,5-dibromo-3-decylthiophene [1]

European Community (EC)
806-311-5 [1]
Number

Experimental Protocols and Methodologies

Detailed experimental protocols for the synthesis, purification, or application of 2,5-Dibromo-3-
decylthiophene are not readily available in the provided search results. Researchers
interested in utilizing this compound would need to refer to specialized chemical synthesis
literature or develop their own methodologies based on standard organic chemistry techniques
for halogenation and functionalization of thiophene rings.

Signaling Pathways and Experimental Workflows

Information regarding specific signaling pathways in which 2,5-Dibromo-3-decylthiophene is
involved, or established experimental workflows for its use, is not available in the public domain
search results. Consequently, a diagrammatic representation of these aspects cannot be
provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular weight of 2,5-Dibromo-3-
decylthiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136808#cas-number-and-molecular-weight-of-2-5-
dibromo-3-decylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b136808#cas-number-and-molecular-weight-of-2-5-dibromo-3-decylthiophene
https://www.benchchem.com/product/b136808#cas-number-and-molecular-weight-of-2-5-dibromo-3-decylthiophene
https://www.benchchem.com/product/b136808#cas-number-and-molecular-weight-of-2-5-dibromo-3-decylthiophene
https://www.benchchem.com/product/b136808#cas-number-and-molecular-weight-of-2-5-dibromo-3-decylthiophene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b136808?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

